Hyocholic Acid-d5

• Molecular Formula: C24H40O5
• Molecular Weight: 413.6 g/mol
• InChI: InChI=1S/C24H40O5/c1-13(4-7-19(26)27)15-5-6-16-20-17(9-11-23(15,16)2)24(3)10-8-14(25)12-18(24)21(28)22(20)29/h13-18,20-22,25,28-29H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17+,18+,20+,21-,22+,23-,24-/m1/s1/i8D2,12D2,14D
• InChIKey: DKPMWHFRUGMUKF-JOZRCTICSA-N

Hyocholic Acid-d5 Procurement Guide for LC-MS

Hyocholic acid-d5 is a penta-deuterated derivative of hyocholic acid (HCA; also known as γ-muricholic acid), a C-6α trihydroxylated bile acid with the molecular formula C24H35D5O5 [1]. As a stable isotope-labeled analog of endogenous HCA, it serves as an optimal internal standard for the accurate quantification of HCA species in complex biological matrices via liquid chromatography–tandem mass spectrometry (LC-MS/MS) [2]. Hyocholic acid is a primary bile acid in pigs and other mammals, and recent evidence has established circulating HCA species as clinically significant biomarkers for metabolic disorders including obesity, type 2 diabetes mellitus (T2DM), and non-alcoholic fatty liver disease (NAFLD) in human cohorts [3].

Workflow LC-MS/MS stable isotope dilution Co-eluting ISTD for bile acid panels

Selection Logic +5 Da mass shift tracks endogenous HCA Non-exchangeable deuterium labeling

Research Context Metabolic disorder biomarker studies Human serum and porcine model matrices

• [1] GlpBio. Hyocholic Acid-d4 Product Datasheet. Catalog No. GC48553. CAS No. 547-75-1. View Source
• [2] Bertin Bioreagent. Hyocholic Acid-d4 Product Overview. Catalog No. 27033. View Source
• [3] Zheng, X., et al. Hyocholic acid species as novel biomarkers for metabolic disorders. Nat Commun 12, 1487 (2021). View Source

Why Hyocholic Acid-d5 Substitution Fails

Generic substitution of bile acid internal standards is analytically unsound due to the principle of stable isotope dilution mass spectrometry (SID-MS), which mandates that the internal standard must be chemically identical to the target analyte except for the isotopic label . Hyodeoxycholic acid-d5 (HDCA-d5), a deuterated derivative of a structurally distinct secondary bile acid that lacks the 7α-hydroxyl group present in hyocholic acid, will exhibit different chromatographic retention times, distinct MS/MS fragmentation patterns, and potentially divergent ionization efficiencies in the electrospray source [1]. Using a non-identical bile acid analog as an internal standard for HCA quantification introduces systematic matrix effect bias and precludes accurate absolute quantitation, which is particularly critical given that HCA species concentrations in human serum are markedly low (sub-μM range) and require the precision that only an authentic deuterated analog can provide [2].

Target ISTD Hyocholic Acid-d5 3α,6α,7α-trihydroxy bile acid; co-elutes with endogenous HCA; identical MS/MS fragmentation pattern

Common Substitute Hyodeoxycholic Acid-d5 (HDCA-d5) Lacks 7α-hydroxyl group; distinct retention time on reversed-phase columns; divergent ionization efficiency

Using HDCA-d5 for HCA quantification introduces systematic matrix-effect bias and precludes accurate absolute quantitation, particularly at sub-μM serum concentrations. Only an authentic deuterated HCA analog can provide matched chromatographic behavior.

• [1] Bertin Bioreagent. Hyocholic Acid-d4 Technical Datasheet — Differentiation from Related Bile Acid Standards. View Source
• [2] Petersen, A.Ø., et al. Conjugated C-6 hydroxylated bile acids in serum relate to human metabolic health and gut Clostridia species. Sci Rep 11, 13252 (2021). View Source

Hyocholic Acid-d5 Differentiation Evidence

Isotopic Purity and Co-Elution

Hyocholic acid-d5 is structurally identical to unlabeled hyocholic acid except for the substitution of five deuterium atoms, which provides a mass difference of +5 Da relative to the endogenous analyte (HCA, M = 408.57 g/mol; HCA-d5, M = 413.60 g/mol) [1]. This mass increment ensures complete baseline separation in the MS detector while maintaining identical chromatographic retention time, allowing the deuterated standard to precisely track and correct for any variations in ionization efficiency, sample preparation losses, or matrix suppression effects during LC-MS/MS analysis [2]. In contrast, the closely related bile acid hyodeoxycholic acid (HDCA) possesses a different hydroxylation pattern (3α,6α-dihydroxy rather than 3α,6α,7α-trihydroxy), which results in a distinct retention time on reverse-phase columns and different MS/MS fragment ion ratios .

Co-elution & mass shift

Reported

+5 Da vs. unlabeled HCA

Supports co-elution with MS baseline resolution

Enables matrix-effect correction in complex samples

Evidence Dimension	Mass difference relative to endogenous analyte
Target Compound Data	413.60 g/mol (Hyocholic acid-d5)
Comparator Or Baseline	408.57 g/mol (unlabeled Hyocholic acid)
Quantified Difference	+5 Da
Conditions	Monoisotopic mass calculated from molecular formula C24H35D5O5 vs C24H40O5

Why This Matters

A +5 Da mass shift ensures robust MS separation from the endogenous analyte without chromatographic resolution loss, enabling precise correction of matrix effects in complex biological samples.

• [1] GlpBio. Hyocholic Acid-d4 Product Datasheet. Catalog No. GC48553. View Source
• [2] Bertin Bioreagent. Hyocholic Acid-d4 Technical Datasheet. Catalog No. 27033. View Source

Non-Exchangeable Deuterium Labeling

Hyocholic acid-d5 incorporates five deuterium atoms at non-exchangeable aliphatic positions on the steroid backbone and side chain, a design feature that prevents deuterium-hydrogen back-exchange during sample preparation, storage, and chromatographic separation . This contrasts with deuterated bile acid standards that place labels on exchangeable hydroxyl protons, which can undergo rapid H/D exchange in aqueous or protic solvent systems, leading to unpredictable mass shifts and compromised quantification accuracy [1]. The non-exchangeable labeling of HCA-d5 ensures that the +5 Da mass signature remains stable throughout the entire analytical workflow, from extraction to detection [2].

Labeling stability

Class-level

Non-exchangeable aliphatic deuterium

Supports consistent mass signature across workflows

Data to verify per analytical protocol

Evidence Dimension	Deuterium labeling position
Target Compound Data	Five deuterium atoms at non-exchangeable aliphatic positions
Comparator Or Baseline	Deuterated standards with exchangeable hydroxyl or amine labeling (e.g., O-deuterated or N-deuterated compounds)
Quantified Difference	No H/D back-exchange; stable mass shift maintained throughout analysis
Conditions	Protic solvents, aqueous mobile phases, sample preparation workflows

Why This Matters

Non-exchangeable deuterium labeling eliminates a major source of quantitative variability in LC-MS/MS workflows, ensuring that the +5 Da mass difference remains constant and reliable across replicate analyses and different laboratory protocols.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. (2020). View Source
• [2] Bertin Bioreagent. Hyocholic Acid-d4 Product Overview — Intended Use Statement. View Source

HCA Species as Metabolic Disorder Biomarkers

In a large-scale clinical cohort study (n = 1107), obesity and diabetes were associated with significantly lower serum concentrations of HCA species, a finding that was validated in a separate cohort (n = 91) showing that pre-diabetic individuals also had lower HCA levels in feces [1]. In two independent prospective cohorts (n = 132 and n = 207), serum HCA species were found to be strong predictors for metabolic disorders at 5 and 10 years, respectively [2]. In a pediatric NAFLD study (n = 230), taurine-conjugated hyocholic acid (THCA) showed significant inverse correlations with glucose (r = -0.233, p < 0.05), insulin (r = -0.236, p < 0.05), and C-peptide (r = -0.238, p < 0.05) during oral glucose tolerance testing [3].

Metabolic biomarker

Reported

Lower serum HCA in diabetes (n=1107)

Reported endpoint context for metabolic research

Supports biomarker assay development studies

Evidence Dimension	Serum HCA species concentration difference: Diabetes vs non-diabetes
Target Compound Data	Significantly lower serum HCA species concentrations in diabetic individuals (quantified by LC-MS/MS; exact fold-change varies by specific HCA species and conjugation state)
Comparator Or Baseline	Non-diabetic controls; also compared across obesity status and metabolic health categories
Quantified Difference	Obesity and diabetes both associated with lower HCA; serum HCA predicts metabolic disorder risk over 5- and 10-year follow-up periods
Conditions	Human serum and fecal samples; n = 1107 (discovery cohort), n = 91 (validation cohort), n = 132 and n = 207 (prospective cohorts)

Why This Matters

The validated clinical association of HCA species with diabetes and metabolic risk establishes a clear translational rationale for selecting HCA-d5 as an internal standard to accurately quantify these biomarkers in both research and clinical diagnostic assay development.

• [1] Zheng, X., et al. Hyocholic acid species as novel biomarkers for metabolic disorders. Nat Commun 12, 1487 (2021). View Source
• [2] Zheng, X., et al. Hyocholic acid species as novel biomarkers for metabolic disorders — Prospective Cohort Findings. Nat Commun 12, 1487 (2021). View Source
• [3] Dynamic pattern of postprandial bile acids in paediatric non-alcoholic fatty liver disease. Liver International, 44(10): (2024). View Source

Conjugated HCA Inverse Metabolic Correlations

In a cross-sectional study of 283 Danish adults, tauro- and glycohyocholic acid correlated inversely with multiple metabolic health parameters [1]. Glycohyocholic acid showed inverse correlation with body mass index (BMI, P = 1.9e-05), body fat percentage (P = 2.3e-06), and insulin resistance (P = 4.6e-04). Taurohyocholic acid similarly correlated inversely with BMI (P = 4.1e-03), waist circumference (P = 0.017), and body fat percentage (P = 2.5e-03) [2]. Tauro- and glycohyocholic acids were directly linked with a distinct gut microbial community primarily composed of Clostridia species (P = 0.037 and P = 0.013, respectively) [3].

Conjugated HCA

Reported

Inverse BMI/insulin resistance correlation

Supports metabolic health research context

Gut microbiome–bile acid interaction studies

Evidence Dimension	Inverse correlation of conjugated HCA species with metabolic parameters
Target Compound Data	Glycohyocholic acid inversely correlated with BMI (P = 1.9e-05), body fat percentage (P = 2.3e-06), insulin resistance (P = 4.6e-04); Taurohyocholic acid inversely correlated with BMI (P = 4.1e-03), waist circumference (P = 0.017), body fat percentage (P = 2.5e-03)
Comparator Or Baseline	Positive correlation reference: no bile acid species showed comparable strong inverse associations across this range of metabolic health markers
Quantified Difference	Significant P-values ranging from 4.1e-03 to 2.3e-06 across multiple metabolic health parameters
Conditions	283 non-obese and obese Danish adults; fasting serum BAs quantified via UPLC-MS/MS

Why This Matters

These robust human data on conjugated HCA species support the selection of HCA-d5 as a high-priority internal standard for research programs investigating gut microbiome–metabolic health interactions, where precise quantification of glyco- and tauro-conjugated HCA is essential.

• [1] Petersen, A.Ø., et al. Conjugated C-6 hydroxylated bile acids in serum relate to human metabolic health and gut Clostridia species. Sci Rep 11, 13252 (2021). View Source
• [2] Petersen, A.Ø., et al. Table 2: Associations between serum bile acids and metabolic health markers. Sci Rep 11, 13252 (2021). View Source
• [3] Petersen, A.Ø., et al. Microbiome associations of conjugated C-6 hydroxylated bile acids. Sci Rep 11, 13252 (2021). View Source

Primary Bile Acid in Porcine Models

Hyocholic acid is a primary bile acid in pigs and other mammals, but is present only at trace levels in healthy human serum, a species-specific difference that is critical for translational research [1]. In humans, HCA is produced via 6α-hydroxylation of chenodeoxycholic acid (CDCA) by CYP3A4, whereas mice utilize Cyp2c70 for analogous 6-hydroxylation reactions, producing α- and β-muricholic acids rather than γ-muricholic acid (HCA) [2]. This species divergence explains why HCA levels in murine models do not accurately reflect human HCA biology, making the pig a more translatable preclinical model for studying HCA-mediated metabolic effects [3].

Species specificity

Class-level

Primary bile acid in pig; trace in human

Porcine model research fit

Murine models differ in 6-hydroxylation pathway

Evidence Dimension	Primary bile acid composition across species
Target Compound Data	Hyocholic acid (γ-muricholic acid) is a primary bile acid in pigs, comprising a major fraction of the porcine bile acid pool
Comparator Or Baseline	Humans: HCA present at trace levels only; Mice: α- and β-muricholic acids predominate (not γ-muricholic acid)
Quantified Difference	Qualitative difference in species-specific bile acid profile; porcine gallbladder bile contains HCA as a major component (along with CDCA and HDCA, collectively comprising 81.20% of total bile acids in swine gallbladder bile)
Conditions	Comparative bile acid profiling across human, mouse, rat, and porcine biological samples

Why This Matters

For preclinical studies utilizing porcine models (e.g., metabolic disease research, nutrition studies), HCA-d5 is the essential internal standard for accurately quantifying this species-specific primary bile acid that is abundant in pig but absent in murine models.

• [1] Bertin Bioreagent. Hyocholic Acid-d4 Product Overview — Primary Bile Acid in Pigs. View Source
• [2] Lin, Q., et al. Species Differences of Bile Acid Redox Metabolism. Drug Metabolism and Disposition. (2020). View Source
• [3] Haslewood, G.A. 'Hyocholic acid', a trihydroxy bile acid from pig bile. Biochem J. 59(2):xi (1955). View Source

α-HCA vs HDCA Fecal Sterol Excretion

In a controlled hamster study comparing two 6α-hydroxylated bile acids, dietary supplementation with 0.1% α-hyocholic acid (α-HCA) for three weeks induced a 3.2-fold increase in fecal excretion of neutral sterols compared to controls, while hyodeoxycholic acid (HDCA) produced an 11.6-fold increase [1]. Hepatic HMG-CoA reductase activity was enhanced 7.7-fold in the α-HCA group versus 13.5-fold in the HDCA group [2]. Both treatments significantly lowered LDL-cholesterol concentrations, but α-HCA produced a more moderate increase in the biliary cholesterol saturation index (2-fold increase) compared to HDCA (5-fold increase), suggesting differential effects on cholesterol homeostasis [3].

Sterol excretion

Head-to-head

3.2-fold (α-HCA) vs. 11.6-fold (HDCA)

Supports HCA-specific analytical methods

Hamster model, fecal neutral sterol excretion

Evidence Dimension	Fecal neutral sterol excretion fold-change vs control
Target Compound Data	3.2-fold increase (α-hyocholic acid group)
Comparator Or Baseline	11.6-fold increase (hyodeoxycholic acid group) vs control diet
Quantified Difference	α-HCA induced 72% smaller increase in fecal sterol excretion than HDCA
Conditions	Hamsters fed 0.1% bile acid-supplemented low-cholesterol diet for 3 weeks

Why This Matters

The distinct pharmacological profile of α-HCA relative to HDCA on hepatic cholesterol synthesis and fecal sterol excretion underscores why research programs investigating 6α-hydroxylated bile acids require HCA-specific analytical methods using HCA-d5 as the internal standard rather than HDCA-d5, which would not support accurate HCA quantification.

• [1] Cohen-Solal, C., et al. Effects of hyodeoxycholic acid and α-hyocholic acid, two 6α-hydroxylated bile acids, on cholesterol and bile acid metabolism in the hamster. Biochim Biophys Acta. 1257(2):189-197 (1995). View Source
• [2] Cohen-Solal, C., et al. HMG-CoA reductase activity data. Biochim Biophys Acta. 1257(2):189-197 (1995). View Source
• [3] Cohen-Solal, C., et al. Biliary cholesterol saturation index findings. Biochim Biophys Acta. 1257(2):189-197 (1995). View Source

Hyocholic Acid-d5 Application Scenarios

Serum HCA Quantification for Metabolic Biomarkers

In studies investigating HCA species as biomarkers for obesity, type 2 diabetes, and NAFLD risk prediction, Hyocholic acid-d5 serves as the definitive internal standard for absolute quantitation via stable isotope dilution LC-MS/MS. The +5 Da mass increment and identical chromatographic retention to unlabeled HCA ensure robust correction for matrix effects in serum, enabling reliable measurement of sub-μM HCA concentrations that differentiate metabolic health status [1]. This application is directly supported by clinical cohort data showing that lower serum HCA species are associated with diabetes and metabolic risk [2].

Porcine Bile Acid Profiling in Preclinical Models

In preclinical studies employing the pig as a translational model for human metabolic disease (e.g., obesity, diabetes, cardiovascular research), Hyocholic acid-d5 is the essential internal standard for quantifying HCA, which is a primary bile acid species abundant in porcine bile but present only at trace levels in humans and mice [1]. Accurate HCA measurement in porcine plasma, bile, and fecal samples requires HCA-d5 as an internal standard to account for the high endogenous concentrations and matrix complexity inherent to porcine biological matrices [2].

Targeted Bile Acid Panels for Gut Microbiome

Research investigating the gut microbiome's role in producing conjugated C-6 hydroxylated bile acids (tauro- and glycohyocholic acid) requires precise quantification of these analytes in human serum and fecal samples. Hyocholic acid-d5 provides the optimal internal standard for quantifying the unconjugated HCA backbone, with its deuterated label enabling simultaneous analysis of multiple conjugated HCA species in a single LC-MS/MS run [1]. The established inverse associations of tauro- and glycohyocholic acid with BMI, body fat percentage, and insulin resistance [2] justify prioritizing HCA-d5 procurement for studies targeting these specific conjugated bile acid biomarkers.

6α-Hydroxylated Bile Acids and Cholesterol Homeostasis

In preclinical studies designed to compare the metabolic effects of α-hyocholic acid versus hyodeoxycholic acid on cholesterol absorption, hepatic synthesis, and fecal sterol excretion, Hyocholic acid-d5 is required for the accurate quantification of HCA tissue distribution and pharmacokinetic parameters [1]. The hamster study showing that α-HCA induces a 3.2-fold increase in fecal neutral sterol excretion versus 11.6-fold for HDCA [2] demonstrates the distinct pharmacology of these structurally related bile acids and necessitates HCA-specific analytical methods rather than reliance on HDCA-d5 internal standards.

Application

Selection Property

Validation Focus

Serum HCA biomarker quantification

Co-eluting ISTD with matched ionization

Matrix-effect correction in research matrices

Porcine model bile acid profiling

Species-matched primary bile acid ISTD

High endogenous HCA concentration correction

Gut microbiome–conjugated HCA studies

Unconjugated backbone ISTD for panel analysis

Tauro-/glyco-HCA quantification review

Cholesterol homeostasis research

HCA-specific analytical standard

Distinguishing α-HCA from HDCA pharmacology

• [1] Bertin Bioreagent. Hyocholic Acid-d4 Technical Datasheet — Intended Use Statement. View Source
• [2] Zheng, X., et al. Hyocholic acid species as novel biomarkers for metabolic disorders. Nat Commun 12, 1487 (2021). View Source